4-bromo-N-[2-[(2,6-dichlorophenyl)methylsulfanyl]ethyl]benzamide

• IUPAC Name: 4-bromo-N-[2-[(2,6-dichlorophenyl)methylsulfanyl]ethyl]benzamide
• InChI: InChI=1S/C16H14BrCl2NOS/c17-12-6-4-11(5-7-12)16(21)20-8-9-22-10-13-14(18)2-1-3-15(13)19/h1-7H,8-10H2,(H,20,21)
• InChI Key: TXQHECVIQZQKAX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)CSCCNC(=O)C2=CC=C(C=C2)Br)Cl
• Molecular Formula: C16H14BrCl2NOS
• Molecular Weight: 419.2 g/mol

Description

4-bromo-N-[2-[(2,6-dichlorophenyl)methylsulfanyl]ethyl]benzamide is an organic compound that belongs to the class of benzamides It is characterized by the presence of a bromine atom, a dichlorophenyl group, and a methylsulfanyl group attached to an ethyl chain

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-bromo-N-[2-[(2,6-dichlorophenyl)methylsulfanyl]ethyl]benzamide typically involves multiple steps. One common method is the Suzuki–Miyaura coupling reaction, which is widely used for forming carbon-carbon bonds. This reaction involves the coupling of an aryl halide with an organoboron compound in the presence of a palladium catalyst . The reaction conditions are generally mild and tolerant of various functional groups.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification by recrystallization or chromatography to remove impurities and obtain the desired product.

Chemical Reactions Analysis

Types of Reactions

4-bromo-N-[2-[(2,6-dichlorophenyl)methylsulfanyl]ethyl]benzamide can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group with another. Common reagents include halogens and nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogens such as chlorine or bromine in the presence of a catalyst.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield a carboxylic acid, while reduction may yield an alcohol.

Scientific Research Applications

4-bromo-N-[2-[(2,6-dichlorophenyl)methylsulfanyl]ethyl]benzamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: It may be used in studies involving enzyme inhibition or protein binding.

Industry: It may be used in the production of specialty chemicals or materials.

Mechanism of Action

The mechanism of action of 4-bromo-N-[2-[(2,6-dichlorophenyl)methylsulfanyl]ethyl]benzamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound may exert its effects by binding to these targets and modulating their activity, leading to changes in cellular processes and pathways.

Comparison with Similar Compounds

Similar Compounds

• 4-bromo-2-chloro-N,N-dimethylbenzamide
• 4-bromo-2,6-dichloroanisole

Uniqueness

4-bromo-N-[2-[(2,6-dichlorophenyl)methylsulfanyl]ethyl]benzamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it valuable for various applications in research and industry.